N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide

• IUPAC Name: N-benzyl-4-methyl-3-nitro-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-13(2)19(12-15-7-5-4-6-8-15)18(21)16-10-9-14(3)17(11-16)20(22)23/h4-11,13H,12H2,1-3H3
• InChI Key: XIDDYQJNFNIUNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(CC2=CC=CC=C2)C(C)C)[N+](=O)[O-]
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide, also known as AN3661, is a novel antibacterial agent that has been recently discovered. It belongs to the class of nitrobenzamide derivatives and has shown promising results in treating bacterial infections.

Mechanism of Action

N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide targets the bacterial cell wall synthesis by inhibiting the enzyme MraY, which is responsible for the synthesis of peptidoglycan. This leads to the disruption of the bacterial cell wall, resulting in bacterial death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in both in vitro and in vivo studies. It has also demonstrated good pharmacokinetic properties, including good oral bioavailability and long half-life.

Advantages and Limitations for Lab Experiments

The advantages of N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide in lab experiments include its potent antibacterial activity, low toxicity, and good pharmacokinetic properties. However, its limitations include its high cost of synthesis and the need for further studies to determine its efficacy in treating bacterial infections in humans.

Future Directions

There are several future directions for the research of N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide. One direction is to determine its efficacy in treating bacterial infections in humans. Another direction is to optimize its synthesis to reduce the cost of production. Additionally, further studies are needed to determine its potential for combination therapy with other antibacterial agents.

Synthesis Methods

The synthesis of N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide involves a two-step process. The first step involves the condensation of 4-methyl-3-nitrobenzoic acid with benzylamine to form N-benzyl-4-methyl-3-nitrobenzamide. The second step involves the alkylation of N-benzyl-4-methyl-3-nitrobenzamide with isopropyl bromide to form the final product, this compound.

Scientific Research Applications

N-benzyl-N-isopropyl-4-methyl-3-nitrobenzamide has been extensively studied for its antibacterial properties. It has shown potent activity against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant Enterococcus (VRE), and multidrug-resistant Pseudomonas aeruginosa.